Cas no 6750-17-0 (Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,8,8a,9,9a-octahydro-4-hydroxy-3,4a,5-trimethyl-)

• Product Name: Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,8,8a,9,9a-octahydro-4-hydroxy-3,4a,5-trimethyl-
• CAS No: 6750-17-0
• MF: C₂₀H₁₉FN₄O₄
• MW: 398.387667894363
• CID: 521655
• PubChem ID: 1128453
• Update Time: 2025-04-19

Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,8,8a,9,9a-octahydro-4-hydroxy-3,4a,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,8,8a,9,9a-octahydro-4-hydroxy-3,4a,5-trimethyl-
• 3-(4-fluorophenyl)-N-[(3,4,5-trimethoxyphenyl)methylideneamino]-1H-pyrazole-5-carboxamide
• ZINC00867708
• DTXSID00360575
• 6750-17-0

• Inchi： 1S/C20H19FN4O4/c1-27-17-8-12(9-18(28-2)19(17)29-3)11-22-25-20(26)16-10-15(23-24-16)13-4-6-14(21)7-5-13/h4-11H,1-3H3,(H,23,24)(H,25,26)
• InChI Key： AAGCIVLKJFVVDH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(C(NN=CC2C=C(C(=C(C=2)OC)OC)OC)=O)NN=1

Computed Properties

• Exact Mass: 398.13917
• Monoisotopic Mass: 398.139033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 97.8
• Surface Charge: 0
• XLogP3: 3.1

Experimental Properties

• Density: 1.3
• Refractive Index: 1.595
• PSA: 97.83
• LogP: 3.1